2-{[(2-butyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)carbonyl]amino}benzoic acid

• Molecular Formula: C20H18N2O5
• Molecular Weight: 366.4 g/mol
• IUPAC Name: 2-[(2-butyl-1,3-dioxoisoindole-5-carbonyl)amino]benzoic acid
• InChI: InChI=1S/C20H18N2O5/c1-2-3-10-22-18(24)13-9-8-12(11-15(13)19(22)25)17(23)21-16-7-5-4-6-14(16)20(26)27/h4-9,11H,2-3,10H2,1H3,(H,21,23)(H,26,27)
• InChI Key: QTYXJIHBTOAREV-UHFFFAOYSA-N
• SMILES: CCCCN1C(=O)C2=C(C1=O)C=C(C=C2)C(=O)NC3=CC=CC=C3C(=O)O

Description

2-{[(2-butyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)carbonyl]amino}benzoic acid, also known as BIX-01294, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BIX-01294 is a selective inhibitor of histone lysine methyltransferase G9a, which plays a crucial role in the epigenetic regulation of gene expression.

Mechanism of Action

2-{[(2-butyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)carbonyl]amino}benzoic acid selectively inhibits the activity of G9a, which is responsible for the methylation of histone H3 lysine 9 (H3K9). This methylation is associated with the repression of gene expression, and inhibition of G9a leads to the activation of tumor suppressor genes and the inhibition of oncogenes. 2-{[(2-butyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)carbonyl]amino}benzoic acid also inhibits the methylation of non-histone proteins such as p53, which plays a crucial role in the regulation of cell cycle and apoptosis.
Biochemical and Physiological Effects:
2-{[(2-butyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)carbonyl]amino}benzoic acid has been shown to induce changes in the expression of various genes involved in cell cycle regulation, apoptosis, and differentiation. It also alters the chromatin structure and epigenetic landscape of cells, leading to changes in gene expression patterns. 2-{[(2-butyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)carbonyl]amino}benzoic acid has been found to have minimal toxicity in vitro and in vivo, making it a promising candidate for therapeutic applications.

Advantages and Limitations for Lab Experiments

2-{[(2-butyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)carbonyl]amino}benzoic acid is a relatively stable compound that can be easily synthesized and purified. It is also highly selective for G9a, making it a valuable tool for studying the role of G9a in various biological processes. However, 2-{[(2-butyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)carbonyl]amino}benzoic acid has limited solubility in aqueous solutions, which can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for the research on 2-{[(2-butyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)carbonyl]amino}benzoic acid. One potential application is in the treatment of cancer, where it could be used as a targeted therapy to inhibit the growth of cancer cells. It could also be used in combination with other drugs to enhance their efficacy. Another potential application is in the treatment of neurological disorders such as Alzheimer's disease, where it could be used to improve cognitive function. Further research is needed to fully understand the mechanisms of action of 2-{[(2-butyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)carbonyl]amino}benzoic acid and its potential therapeutic applications.

Synthesis Methods

2-{[(2-butyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)carbonyl]amino}benzoic acid can be synthesized using a multi-step process involving the condensation of 2-aminobenzoic acid with butyraldehyde, followed by the reaction with phthalic anhydride and N-hydroxysuccinimide. The final product is purified using column chromatography and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

2-{[(2-butyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)carbonyl]amino}benzoic acid has been extensively studied for its potential therapeutic applications in various diseases such as cancer, neurological disorders, and viral infections. It has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. 2-{[(2-butyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)carbonyl]amino}benzoic acid has also been found to improve cognitive function in animal models of Alzheimer's disease and to inhibit the replication of herpes simplex virus.